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Compound of Interest

Compound Name: C34H22N8Na2O10S2

CAS No.: 4335-09-5

Cat. No.: B607130 Get Quote

Technical Comparison: Direct Green 6 vs. Janus
Green B
A Guide to Distinguishing Vital Probes from Industrial Agents in Biomedical Research

Executive Summary
In the precise landscape of histological and cytological research, the distinction between

"green" dyes is not merely semantic—it is functional. Janus Green B is a premier supravital

cationic probe, indispensable for monitoring mitochondrial respiration and viability in living cells.

[1] Conversely, Direct Green 6 is an anionic trisazo industrial dye, primarily engineered for high-

affinity binding to cellulose in textiles and used in environmental remediation models.[1]

This guide delineates the physicochemical and mechanistic divergences between these two

agents. Confusing them compromises experimental integrity: Direct Green 6 cannot function as

a mitochondrial indicator, and Janus Green B is unsuitable for bulk cellulosic staining.[1]

Chemical & Physical Properties
The fundamental difference lies in their ionic nature and structural complexity. Janus Green B’s

cationic charge allows it to penetrate living cell membranes and accumulate in the negatively
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charged mitochondrial matrix. Direct Green 6’s anionic sulfonate groups prevent this, restricting

it to extracellular or structural binding.[1]

Feature Janus Green B Direct Green 6

CAS Number 2869-83-2 4335-09-5

C.I.[1][2] Number 11050 30295

Chemical Class
Phenazine (Safranin

derivative)
Trisazo

Ionic Character Cationic (Basic dye) Anionic (Acid/Direct dye)

Solubility Water (variable), Ethanol
Water (High), Soluble in

Cellosolve

Redox Activity Yes (Electroactive indicator) No (Stable chromophore)

Primary Target
Mitochondria (Cytochrome C

Oxidase)

Cellulose, Chitin (Hydrogen

bonding)

Appearance Dark green/black powder Dark green/gray powder

Janus Green B: The Vital Mitochondrial Probe
Mechanism of Action: The Redox Switch
Janus Green B acts as a "supravital" stain, meaning it stains living tissue that has been

removed from an organism.[1] Its utility relies on a specific redox reaction catalyzed by the

electron transport chain (ETC).

Entry: The cationic dye permeates the plasma membrane and enters the cytoplasm.

Reduction (Cytoplasm): In the cytoplasm, the dye is chemically reduced by various

dehydrogenases to a leuco (colorless) or pink form.

Oxidation (Mitochondria): Within the mitochondria, Cytochrome C Oxidase (Complex IV)

keeps the dye in its oxidized (blue-green) state. The rate of oxidation here exceeds the rate

of reduction seen in the cytoplasm.
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Result: Mitochondria appear as distinct blue-green organelles against a colorless

background.[1]

Visualization of the Mechanism
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Caption: The redox-dependent differential staining mechanism of Janus Green B in living cells.

Validated Protocol: Supravital Staining
Application: Viability assay for fungi, yeast, or mammalian cells (e.g., buccal epithelial cells).[1]

Preparation:

Stock Solution: Dissolve 10 mg Janus Green B in 10 mL absolute ethanol.

Working Solution: Dilute Stock 1:1000 in PBS or appropriate physiological saline (Final

conc: 0.01%). Note: Prepare fresh; oxidized dye is unstable in light.[1]

Staining:

Place a drop of cell suspension on a clean glass slide.

Add one drop of Working Solution.

Cover with a coverslip immediately.[1]

Incubation:

Allow to stand for 5–10 minutes at room temperature. Critical: Do not seal the coverslip

initially; oxygen is required for the oxidized color state.

Observation:
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Observe under a light microscope (40x or 100x oil).

Positive Result: Small, blue-green spherical or rod-shaped bodies (mitochondria) visible

inside the cell.[1]

Negative/Dead Cell: Nucleus stains deeply blue (dye enters freely due to membrane

compromise) or no mitochondrial contrast is seen.

Direct Green 6: The Industrial & Structural Agent
Mechanism: Cellulose Affinity
Direct Green 6 is a "Direct" dye, named for its ability to dye cotton directly without a mordant.[1]

Structure: It is a large, planar trisazo molecule.[1]

Binding: It aligns along the cellulose polymer chains, binding via Van der Waals forces and

hydrogen bonding between the dye's azo/amine groups and the hydroxyl groups of cellulose.

Research Use: It is rarely used in cell biology.[1] Its primary scientific appearance is in

environmental toxicology (as a pollutant model) and bioremediation (testing fungal

degradation of azo dyes).

Why It Fails as a Vital Stain
If applied to living cells:

Anionic Repulsion: The negative charge (sulfonate groups) is repelled by the generally

negative potential of the cell membrane.

No Redox Sensitivity: Direct Green 6 does not change color based on electron transport

chain activity.[1] It remains dark green regardless of the oxidative state.

Toxicity: While Janus Green B is toxic over time, Direct Green 6 is an industrial azo

compound with higher potential for non-specific toxicity and no diagnostic accumulation.[1]

Visualization: The "Direct" Binding Workflow
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Caption: The physical adsorption mechanism of Direct Green 6, requiring heat and electrolytes,

distinct from biological transport.[1]

Comparative Summary & Safety
Key Differentiators

Criteria Janus Green B Direct Green 6

Biological Role
Functional Indicator

(Respiration)

Pollutant / Substrate

(Degradation studies)

Cell Permeability Permeable (Living cells)
Impermeable (Intact

membranes)

Color Change
Blue

Pink (Redox dependent)
Stable Dark Green

Counterstain Use Often used with Neutral Red None (Textile use only)

Safety & Handling (Drug Development Context)
Janus Green B: Toxic if inhaled or swallowed.[1] In drug screening, it is used in vitro to

assess mitochondrial toxicity of new compounds.[1]
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Direct Green 6: Potential carcinogen (azo dye precursor). In drug development, it serves as

a negative control or a model toxicant in metabolic stability assays, but never as a probe.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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